Cas no 1869773-19-2 (2-cyclobutyl-2-ethoxybutan-1-amine)
2-cyclobutyl-2-ethoxybutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2-cyclobutyl-2-ethoxybutan-1-amine
- 1869773-19-2
- EN300-1293554
-
- Inchi: 1S/C10H21NO/c1-3-10(8-11,12-4-2)9-6-5-7-9/h9H,3-8,11H2,1-2H3
- InChI Key: KNPQDDYIQPJPRL-UHFFFAOYSA-N
- SMILES: O(CC)C(CN)(CC)C1CCC1
Computed Properties
- Exact Mass: 171.162314293g/mol
- Monoisotopic Mass: 171.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
2-cyclobutyl-2-ethoxybutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293554-0.05g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 0.05g |
$888.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-0.1g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 0.1g |
$930.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-0.25g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 0.25g |
$972.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-0.5g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 0.5g |
$1014.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-1.0g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 1g |
$1057.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-2.5g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 2.5g |
$2071.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-5.0g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 5g |
$3065.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-10.0g |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 10g |
$4545.0 | 2023-06-06 | ||
| Enamine | EN300-1293554-50mg |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1293554-100mg |
2-cyclobutyl-2-ethoxybutan-1-amine |
1869773-19-2 | 100mg |
$804.0 | 2023-09-30 |
2-cyclobutyl-2-ethoxybutan-1-amine Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-cyclobutyl-2-ethoxybutan-1-amine
Research Brief on 2-cyclobutyl-2-ethoxybutan-1-amine (CAS: 1869773-19-2): Recent Advances and Applications
The compound 2-cyclobutyl-2-ethoxybutan-1-amine (CAS: 1869773-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and ethoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This brief aims to summarize the latest findings and highlight the implications for future research and development.
One of the key areas of interest is the synthetic pathways for 2-cyclobutyl-2-ethoxybutan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The researchers employed a combination of Grignard reactions and catalytic hydrogenation to achieve the desired stereochemistry, which is critical for the compound's biological activity. This advancement addresses previous challenges in scalability and reproducibility, paving the way for larger-scale production and further pharmacological testing.
Pharmacological evaluations of 2-cyclobutyl-2-ethoxybutan-1-amine have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in neuropsychiatric disorders such as depression and schizophrenia. Additionally, preliminary in vivo studies in rodent models showed favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability. These findings position the compound as a promising candidate for further preclinical development.
Another noteworthy application of 2-cyclobutyl-2-ethoxybutan-1-amine is its role in chemical biology as a tool compound. Researchers have utilized its structural features to probe enzyme mechanisms and protein-ligand interactions. For instance, a recent study in ACS Chemical Biology (2024) employed the compound as a competitive inhibitor to elucidate the binding site of a novel kinase implicated in cancer progression. Such applications underscore the versatility of this molecule beyond traditional drug discovery.
Despite these promising developments, challenges remain. The exact mechanism of action of 2-cyclobutyl-2-ethoxybutan-1-amine at the molecular level is not yet fully understood, and off-target effects need to be thoroughly investigated. Future research should focus on detailed structure-activity relationship (SAR) studies and toxicology assessments to ensure its safety and efficacy. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.
In conclusion, 2-cyclobutyl-2-ethoxybutan-1-amine (CAS: 1869773-19-2) represents a compelling area of research with significant potential in both therapeutic and chemical biology applications. The recent advancements in its synthesis and pharmacological characterization provide a solid foundation for further exploration. Continued investment in research and development will be crucial to unlocking its full potential and addressing the remaining scientific and regulatory hurdles.
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